5-Amino-4-cyano-3-(4-methoxy-benzylamino)-pyrazole
Description
5-Amino-4-cyano-3-(4-methoxy-benzylamino)-pyrazole is a useful research compound. Its molecular formula is C12H13N5O and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H13N5O |
|---|---|
Molecular Weight |
243.26 g/mol |
IUPAC Name |
5-amino-3-[(4-methoxyphenyl)methylamino]-1H-pyrazole-4-carbonitrile |
InChI |
InChI=1S/C12H13N5O/c1-18-9-4-2-8(3-5-9)7-15-12-10(6-13)11(14)16-17-12/h2-5H,7H2,1H3,(H4,14,15,16,17) |
InChI Key |
VEUNMTXXMVAWET-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=NNC(=C2C#N)N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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